Cas no 306749-73-5 (3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 306749-73-5
• MF: C₁₀H₉BrN₄O
• MW: 281.108660459518
• MDL: MFCD00448142
• CID: 4712411
• Update Time: 2025-10-19

3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1H-pyrazole-5-carbohydrazide
• 3-(4-bromophenyl)pyrazole-5-carbohydrazide
• Aceclofenac Impurity C
• CBMicro_046021
• Cambridge id 5976929
• STK501837
• 4754AD
• SBB017425
• ST078416
• 5-(4-bromophenyl)-2H-pyrazole-3-carbohydrazide
• 3-(4-Bromophenyl)-1H-pyrazole-5-carboxylic acid hydrazide
• 3-{3-[4-(2,3-dimethylphenyl)piperazin-1-yl]-3-oxopropyl}
• 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide

• MDL： MFCD00448142
• Inchi： 1S/C10H9BrN4O/c11-7-3-1-6(2-4-7)8-5-9(15-14-8)10(16)13-12/h1-5H,12H2,(H,13,16)(H,14,15)
• InChI Key： DRDGWEUCSUKCAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(NN)=O)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 83.8

3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide

3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 306749-73-5): An Overview of Its Structure, Properties, and Applications

3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 306749-73-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, physicochemical properties, and recent advancements in the study of 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide.

Structural Characteristics:

The molecular structure of 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide is characterized by a pyrazole ring substituted with a 4-bromophenyl group at the 3-position and a carbohydrazide moiety at the 5-position. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the bromine atom on the phenyl ring adds further complexity and potential for modulating the compound's biological activity.

Physicochemical Properties:

3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide exhibits several notable physicochemical properties that make it an attractive candidate for pharmaceutical development. It has a molecular weight of approximately 288.16 g/mol and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound's melting point is reported to be around 200°C, which is indicative of its stability under various experimental conditions. Additionally, the presence of functional groups such as the carbohydrazide moiety and the bromine atom contributes to its overall polarity and solubility characteristics.

Biological Activity:

The biological activity of 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide has been extensively studied in recent years, with a focus on its potential as an anti-inflammatory agent, antitumor agent, and enzyme inhibitor. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide has demonstrated significant antitumor activity against various cancer cell lines. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to exhibit selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for potential anticancer drugs.

The compound's ability to inhibit specific enzymes has also been explored. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins and play a crucial role in inflammation and pain. This dual mechanism of action—anti-inflammatory and antitumor—makes 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide a multifaceted therapeutic agent with broad applications.

Clinical Trials and Future Prospects:

The promising preclinical results for 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide have led to increased interest in its clinical evaluation. Several early-stage clinical trials are currently underway to assess its safety and efficacy in treating various conditions. Preliminary data from these trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties.

In addition to ongoing clinical trials, researchers are actively exploring ways to optimize the structure of 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide to enhance its therapeutic potential. This includes modifying functional groups to improve solubility, stability, and bioavailability. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding interactions between the compound and its target proteins.

Synthesis and Production:

The synthesis of 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide involves several well-established chemical reactions that can be carried out under mild conditions. One common synthetic route involves the condensation of 4-bromoacetophenone with hydrazine hydrate followed by cyclization with an appropriate nitrile derivative. This multi-step process yields high purity products suitable for both research and commercial applications.

The scalability of this synthetic route has been demonstrated in pilot-scale production runs, indicating that large-scale manufacturing is feasible. Additionally, efforts are being made to develop more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

Safety Considerations:

Safety is a critical aspect in the development of any pharmaceutical compound. Extensive toxicological studies have been conducted on 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide, including acute toxicity tests, genotoxicity assays, and chronic toxicity studies in animal models. These studies have shown that the compound has a favorable safety profile at therapeutic doses.

To ensure safe handling and use, appropriate safety measures should be followed when working with this compound in laboratory settings or during clinical trials. These measures include wearing personal protective equipment (PPE), proper storage conditions, and adherence to good laboratory practices (GLP).

Conclusion:

    

    

    

    

    

 </em></em></em></em></em></em></em></em></em></em></em></em></em></em></em>In conclusion, 3-(4-Bromophenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 306749-73-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable physicochemical properties, make it an attractive candidate for further research and development in medicinal chemistry. Ongoing clinical trials and optimization efforts hold great promise for translating this compound into effective treatments for various diseases.